Cas no 1951439-98-7 (Methyl 1-(3-phenylpropyl)cyclohexanecarboxylate)

• Product Name: Methyl 1-(3-phenylpropyl)cyclohexanecarboxylate
• CAS No: 1951439-98-7
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 4937325
• PubChem ID: 118993833
• Update Time: 2024-03-01

Methyl 1-(3-phenylpropyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(3-phenylpropyl)cyclohexanecarboxylate
• methyl 1-(3-phenylpropyl)cyclohexane-1-carboxylate

• Inchi： 1S/C17H24O2/c1-19-16(18)17(12-6-3-7-13-17)14-8-11-15-9-4-2-5-10-15/h2,4-5,9-10H,3,6-8,11-14H2,1H3
• InChI Key： XQNXFPDHSVYILI-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCC2C=CC=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 260.177630004g/mol
• Monoisotopic Mass: 260.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 347.1±11.0 °C at 760 mmHg
• Flash Point: 157.3±6.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 1-(3-phenylpropyl)cyclohexanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters